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Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Chemical Properties, Characterization, and
Biological Context
Executive Summary & Identification
C₂₂H₂₄ClN₅ is a synthetic small molecule belonging to the pyrrolo[2,3-d]pyrimidine class. It is

primarily characterized as a cysteine protease inhibitor, specifically targeting Cathepsin K, a

key enzyme in bone resorption. This guide outlines its physicochemical profile, analytical

characterization, and synthesis.

CRITICAL NOTE ON NOMENCLATURE: Researchers must distinguish this compound from

Domperidone (C₂₂H₂₄ClN₅O₂). In some commercial databases, Domperidone is occasionally

mislabeled with the formula C₂₂H₂₄ClN₅ due to the omission of the "O₂" suffix. This guide

focuses strictly on the deoxygenated pyrrolopyrimidine entity (Exact Mass: 393.17 Da).
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Property Specification

IUPAC Name

6-(azepan-1-ylmethyl)-7-[2-(4-

chlorophenyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine-

2-carbonitrile

CAS Registry Number 742067-01-2

Molecular Formula C₂₂H₂₄ClN₅

Molecular Weight 393.91 g/mol

Monoisotopic Mass 393.1720 Da

Core Scaffold 7H-pyrrolo[2,3-d]pyrimidine

Key Functional Groups
Nitrile (-CN), Tertiary Amine (Azepane), Aryl

Chloride

Physicochemical Profiling
Understanding the physicochemical properties is essential for formulation and assay

development. The molecule exhibits high lipophilicity due to the chlorophenethyl and azepane

moieties.
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Parameter
Value
(Predicted/Experimental)

Significance

LogP ~4.1 – 4.5

High lipophilicity; suggests

good membrane permeability

but poor aqueous solubility.

pKa (Basic) ~8.5 (Azepane nitrogen)

The tertiary amine is

protonated at physiological pH,

aiding solubility in acidic

media.

pKa (Weak Base) ~2.5 (Pyrimidine ring)
The pyrimidine nitrogens are

weakly basic.

Solubility

Low in water (< 0.1 mg/mL);

Soluble in DMSO, MeOH,

DCM.

Requires organic co-solvents

(DMSO) for biological assays.

TPSA ~55 Å²

Favorable for oral

bioavailability (Rule of 5

compliant).

H-Bond Donors 0 Increases permeability.

H-Bond Acceptors 5
Interaction points for the

enzyme active site.

Synthetic Route & Impurity Profiling
The synthesis of C₂₂H₂₄ClN₅ typically involves the construction of the pyrrolopyrimidine core

followed by functionalization at the C-2, C-6, and N-7 positions.

Retrosynthetic Analysis (DOT Diagram)

Ethyl pyruvate
+ Aldehyde

Pyrrolo[2,3-d]pyrimidine
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Cyclization N7-Alkylation
(4-Cl-phenethyl bromide)
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C6-Functionalization C2-Cyanation
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Late-stage functionalization C22H24ClN5
(Target Molecule)
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Figure 1: General synthetic workflow for 2-cyano-6-aminomethyl-pyrrolopyrimidines.

Key Impurities to Monitor
Des-cyano impurity: Failure of the cyanation step (C-2 H instead of C-2 CN).

N-Alkylation Regioisomers: Alkylation at N-1 instead of N-7 during the core substitution.

Hydrolysis Product: Conversion of the nitrile (-CN) to amide (-CONH₂) under acidic/basic

stress.

Analytical Characterization Protocols
To validate the identity and purity of C₂₂H₂₄ClN₅, a multi-modal approach is required.

A. High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water (buffers basic amine).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic core) and 220 nm (amide/nitrile absorption).

Retention Time: Expected to elute late (high LogP) compared to polar impurities.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d₆ or CDCl₃.

¹H NMR Diagnostic Signals:

δ 7.1–7.4 ppm (4H, m): Characteristic AA'BB' system of the p-chlorophenyl ring.

δ 6.5–6.8 ppm (1H, s): H-5 proton of the pyrrole ring (if unsubstituted at C5).

δ 3.6–3.8 ppm (2H, s): Benzylic methylene linking the azepane to the core.
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δ 4.2–4.4 ppm (2H, t): N7-methylene protons (deshielded by aromatic ring).

δ 1.5–1.8 ppm (8H, m): Azepane ring protons.

C. Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode.

Parent Ion: [M+H]⁺ = 394.2 m/z.

Isotopic Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the single Chlorine atom (³⁵Cl/

³⁷Cl).

Fragmentation: Loss of the azepane group or cleavage of the phenethyl chain.

D. Infrared Spectroscopy (FT-IR)
Nitrile Stretch: A distinct, sharp band at 2220–2240 cm⁻¹ confirms the presence of the C≡N

group.

C-Cl Stretch: Weak bands in the 600–800 cm⁻¹ region.

Biological Mechanism of Action
This molecule is designed as a Cathepsin K inhibitor. Cathepsin K is a lysosomal cysteine

protease highly expressed in osteoclasts and is responsible for degrading Type I collagen in

bone.

Mechanism: Covalent/Reversible Inhibition
The nitrile group (C-2) acts as an electrophilic "warhead." It forms a reversible covalent bond

with the active site cysteine (Cys25) of the enzyme, forming a thioimidate adduct. This blocks

the enzyme's ability to hydrolyze collagen.
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Figure 2: Mechanism of Action for Cathepsin K Inhibition by Nitrile-based Inhibitors.

Stability and Handling
Solid State: Stable at room temperature when stored under desiccant. Protect from light.

Solution Stability:

DMSO: Stable for months at -20°C.

Aqueous Media: The nitrile group is susceptible to hydrolysis to an amide or carboxylic

acid at extreme pH (< 2 or > 10).

Safety: Treat as a potent bioactive compound. Use standard PPE (gloves, lab coat, eye

protection). Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12215020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

